Cas no 1185297-16-8 (4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride)

• Product Name: 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride
• CAS No: 1185297-16-8
• MF: C₁₂H₁₇ClF₃NO₃
• MW: 315.716493368149
• CID: 3045551
• PubChem ID: 46735580
• Update Time: 2025-05-22

4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-Methoxyethoxy)ethoxy]-3-(trifluoromethyl)-phenylamine hydrochloride
• 4-[2-(2-METHOXYETHOXY)ETHOXY]-3-(TRIFLUOROMETHYL)-PHENYLAMINE
• 4-[2-(2-methoxyethoxy)ethoxy]-3-(trifluoromethyl)aniline hydrochloride
• 1185297-16-8
• 4-[2-(2-methoxyethoxy)ethoxy]-3-(trifluoromethyl)aniline;hydrochloride
• AKOS015849199
• 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride

• Inchi： 1S/C12H16F3NO3.ClH/c1-17-4-5-18-6-7-19-11-3-2-9(16)8-10(11)12(13,14)15;/h2-3,8H,4-7,16H2,1H3;1H
• InChI Key： DMBPJOXSENXFEG-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=CC=1OCCOCCOC)(F)(F)F.Cl

Computed Properties

• Exact Mass: 315.0849056g/mol
• Monoisotopic Mass: 315.0849056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride

4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185297-16-8, known as 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride is characterized by its complex molecular structure, which includes a phenyl ring substituted with a trifluoromethyl group and a polyether chain. The trifluoromethyl group imparts electronic properties that enhance the compound's stability and reactivity, while the polyether chain contributes to its solubility and bioavailability. These structural attributes make it an ideal candidate for applications in drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or cellular pathways. For instance, its ability to act as a versatile building block in medicinal chemistry has been leveraged to design compounds with enhanced pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride has shown promise in materials science. Its unique combination of electronic and structural properties makes it suitable for use in the development of advanced polymers, coatings, and electronic materials. Scientists have investigated its potential as a monomer in polymer synthesis, where its ability to form stable covalent bonds contributes to the creation of high-performance materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production techniques. These developments have not only improved the scalability of the synthesis process but also reduced its environmental footprint, aligning with global sustainability goals.

From a toxicological perspective, 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride has undergone rigorous safety assessments to evaluate its potential risks to human health and the environment. Preliminary studies suggest that it exhibits low toxicity under standard testing conditions, which further supports its suitability for various industrial applications.

In conclusion, 4-2-(2-Methoxyethoxy)ethoxy-3-(trifluoromethyl)-phenylamine Hydrochloride (CAS No. 1185297-16-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern scientific innovation. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technology and improving quality of life.